Cas no 2228211-27-4 (3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2228211-27-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6083472
• PubChem ID: 165702018
• Update Time: 2025-06-07

3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole
• 3-[(3-methoxyazetidin-3-yl)methyl]-1-(2-methylpropyl)-1H-pyrazole
• EN300-1779290
• 2228211-27-4

• Inchi： 1S/C12H21N3O/c1-10(2)7-15-5-4-11(14-15)6-12(16-3)8-13-9-12/h4-5,10,13H,6-9H2,1-3H3
• InChI Key： YOTRORWCIDJGLK-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CN(CC(C)C)N=2)CNC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole

Introduction to 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228211-27-4)

3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole, with the CAS number 2228211-27-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole core and a methoxyazetidine moiety, making it a promising candidate for various therapeutic applications.

The pyrazole ring, a five-membered heterocyclic compound, is well-known for its biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The incorporation of the methoxyazetidine group further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. The 3-methoxyazetidine moiety, in particular, has been shown to improve the solubility and bioavailability of the molecule, which are crucial factors in drug development.

Recent studies have highlighted the potential of 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole has also shown promise in neurodegenerative disorders. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for its use in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance and convenience.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole. Early results from Phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These preliminary findings are encouraging and pave the way for more advanced clinical studies.

The structural diversity of pyrazoles and their derivatives has led to their widespread use in drug discovery. The unique combination of the pyrazole core and the methoxyazetidine group in 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole provides a robust platform for further chemical modifications to optimize its pharmacological properties. Ongoing research is focused on developing analogs with enhanced potency and selectivity for specific biological targets.

In conclusion, 3-(3-methoxyazetidin-3-yl)methyl-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228211-27-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.